4-Chloro-6-methylsulfanylpyrimidine-5-carbaldehyde

• CAS No.: 1120214-80-3
• Molecular Formula: C6H5ClN2OS
• Molecular Weight: 188.64 g/mol
• IUPAC Name: 4-chloro-6-methylsulfanylpyrimidine-5-carbaldehyde
• InChI: InChI=1S/C6H5ClN2OS/c1-11-6-4(2-10)5(7)8-3-9-6/h2-3H,1H3
• InChI Key: DLRBIMKQRBPPTP-UHFFFAOYSA-N
• SMILES: CSC1=C(C(=NC=N1)Cl)C=O

Description

Synthesis Analysis

The synthesis of similar compounds has been discussed in the literature. For instance, halopyrimidines can be made by the Vilsmeier–Haack reaction, which efficiently converts 4,6-dihydroxypyrimidines to 4,6-dichloropyrimidines. Another regioselective synthetic strategy is to obtain 2-chloropyrimidines from available 2,4-dichloropyrimidines through regioselective dechlorination.

Chemical Reactions Analysis

While specific chemical reactions involving 4-Chloro-6-methylsulfanylpyrimidine-5-carbaldehyde are not available, a study discusses unexpected aromatic nucleophilic substitution reaction products on a similar compound, 2-amino-4,6-dichloropyrimidine-5-carbaldehyde. The isolated compounds are products of amination, solvolysis, and condensation processes under mild and environmentally friendly conditions.

Physical and Chemical Properties Analysis

Organochlorine compounds, such as this compound, typically have higher boiling and melting points compared to related hydrocarbons. They are also denser than water due to the higher atomic weight of chlorine versus hydrogen.